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Compound of Interest

Compound Name: Cobalt;samarium

Cat. No.: B15470903

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on preventing the oxidation of samarium cobalt
(SmCo) magnets at elevated temperatures. Below, you will find troubleshooting guides,
frequently asked questions (FAQSs), detailed experimental protocols, and key performance data
to ensure the integrity and longevity of your SmCo magnets in demanding high-temperature
environments.

Frequently Asked Questions (FAQSs)

Q1: Why is my SmCo magnet losing its magnetic properties at high temperatures?

Al: At elevated temperatures, SmCo magnets can experience two primary types of magnetic
loss:

o Reversible Losses: This is a temporary reduction in magnetic strength that is recovered upon
cooling. The extent of this loss is determined by the magnet's temperature coefficient of
remanence (Br). For SmCo magnets, this is typically around -0.03% to -0.04% per degree
Celsius rise in temperature.[1][2] As long as the maximum operating temperature is not
exceeded, this loss is fully recoverable.[2]

« Irreversible Losses: This is a permanent loss of magnetic properties that is not recovered
upon cooling.[3] It occurs when the magnet is exposed to temperatures exceeding its
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maximum operating temperature or due to microstructural changes caused by oxidation.[3]
High-temperature oxidation degrades the magnetic phases of the alloy, leading to a
permanent decline in performance.[4]

Q2: What is high-temperature oxidation in SmCo magnets?

A2: High-temperature oxidation is a chemical degradation process that occurs when SmCo
magnets are exposed to oxygen at elevated temperatures, typically above 300°C.[5] The
process involves two main phenomena:

o External Scale Formation: A thin layer of copper and mixed iron/cobalt oxides forms on the
magnet's surface.[5][6]

« Internal Oxidation Zone (I0Z): This is a much thicker and more damaging layer that forms
beneath the external scale.[6] In this zone, samarium is preferentially oxidized to form
samarium oxide (Sm203) within a cobalt-iron (CoFe) matrix.[4] This internal oxidation is the
primary cause of irreversible magnetic property loss as it destroys the magnet's carefully
engineered cellular microstructure.[4][5]

Q3: At what temperature does oxidation become a significant concern for SmCo magnets?

A3: While SmCo magnets are known for their excellent high-temperature performance,
oxidation can become a significant factor at temperatures exceeding 300°C when exposed to
air.[5] The rate of oxidation increases substantially at temperatures of 500°C and above,
leading to rapid degradation of the magnet's properties.[6]

Q4: Are all SmCo magnets equally susceptible to oxidation?

A4: No. There are two main families of SmCo magnets, and their oxidation resistance differs
slightly. The Smi1Cos series contains very little iron and is generally more resistant to corrosion
and oxidation. The Sm2Co17 series contains iron and can be more prone to surface corrosion in
moist or oxidizing environments if left uncoated.[7]

Q5: How does the operating atmosphere affect the oxidation of SmCo magnets?

A5: The operating atmosphere plays a critical role. Operating in a vacuum or an inert gas
atmosphere (like argon) can significantly reduce or prevent oxidation, even at high
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temperatures, by limiting the availability of oxygen.[8] Conversely, operating in air or an
oxygen-rich environment will accelerate oxidation.[5] It is also important to note that even in a
vacuum, surface changes can occur at high temperatures due to the potential for samarium to
volatilize (evaporate) from the surface.[8]

Troubleshooting Guide

Problem 1: My uncoated SmCo magnet shows signs of surface discoloration and reduced
magnetic performance after high-temperature exposure in air.

Possible Cause Suggested Solution

The discoloration is likely an external oxide
scale, and the performance loss indicates the
formation of an Internal Oxidation Zone (10Z).
High-Temperature Oxidation For future experiments, consider applying a
protective coating to the magnet. If the
experiment must be conducted in air, a coating

is essential for long-term stability.

Ensure the grade of your SmCo magnet is
appropriate for the operating temperature.

Exceeding Maximum Operating Temperature Sm2Co17 grades generally have higher
operating temperatures (up to 350°C) than
SmCos grades (up to 250°C).[1][3]

Minor iron impurities from the manufacturing
process can sometimes cause localized
"staining" that resembles rust. This is typically
Surface Contamination cosmetic and does not propagate through the
material.[9] However, for sensitive applications,
ensure magnets are properly cleaned before

use.

Problem 2: My coated SmCo magnet is still degrading at high temperatures.
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Possible Cause Suggested Solution

Standard coatings like nickel or zinc may not be

sufficient for very high temperatures (e.g., >
Inadequate Coating for the Temperature 400°C). Evaluate more robust coatings such as

Al203, Cr20s3, or specialized multi-layer PVD

coatings.

The coating may have microscopic cracks or
pores that allow oxygen to reach the magnet
surface. This can be a result of an improper
Coating Porosity or Defects coating process. Perform a quality check of the
coating using methods like a salt spray test or
visual inspection for defects before high-

temperature use.

If the coating is not properly bonded to the
magnet, it can delaminate at high temperatures,
) ) exposing the underlying material. Ensure the
Poor Coating Adhesion i ) o
pre-coating cleaning and activation steps were
performed correctly. Adhesion can be verified

with a cross-hatch test.[10]

At very high temperatures and over long

durations, oxygen atoms can diffuse through the
Diffusion Through the Coating coating itself. In such extreme cases, a thicker

coating or a multi-layer coating with a diffusion

barrier layer may be necessary.

Quantitative Data on Oxidation Prevention

The following tables summarize the effectiveness of coatings in preventing the degradation of
SmCo magnets at high temperatures.

Table 1: Magnetic Flux Loss of Coated vs. Uncoated Sm2Co17 Magnets in Air at 500°C
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Magnetic Flux Degradation

Coating Type Exposure Duration (hours) (%)

(V]
Uncoated 2630 18.63%
Nickel (Ni) Coated 2630 0.54%

Data sourced from a long-term thermal stability study.[11]

Table 2: General Properties and Temperature Limits of SmCo Magnet Grades

Maximum Temperature
Magnet Grade . . .
Famil Operating Curie Temperature Coefficient of Br
ami
v Temperature (%I°C)
SmCos ~250°C ~720-750°C ~-0.03%
Smz2Co17 ~350°C ~800-850°C ~-0.03%

Note: Specific values can vary by manufacturer and specific grade.[1]
Experimental Protocols
Protocol 1: Application of a Protective Nickel Coating via Electroplating

This protocol outlines the general steps for applying a protective nickel coating to SmCo
magnets to enhance their oxidation resistance.

e Surface Preparation & Cleaning:

o Mechanically polish the magnet to a smooth finish (e.g., 800 grit) to ensure a uniform
surface.[5]

o Ultrasonically clean the magnet in an ethanol or alkaline solution to remove any oils,
grease, or polishing residues.

o Rinse thoroughly with deionized water.
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e Acid Activation:

o Immerse the magnet in a dilute acid solution (e.g., 3% v/v sulfuric acid) for 2-3 minutes.
[12] This step removes any existing thin oxide layers and activates the surface for plating.

o Rinse thoroughly with deionized water.
e Wood's Nickel Strike (Adhesion Layer):

o Immediately transfer the magnet to a Wood's nickel strike bath. This is a specialized nickel
chloride and hydrochloric acid solution designed to apply a thin, highly adherent layer of
nickel, which is crucial for plating on passive substrates.

o Apply a cathodic current for a short duration as per the bath supplier's specifications.
» Electrolytic Nickel Plating:
o Transfer the magnet to the main nickel plating bath (e.g., a Watts bath).

o Apply a direct current at the specified current density and for the time required to achieve
the desired coating thickness (typically 10-20 um). The process is electrolytic.[9]

o Maintain bath temperature, pH, and agitation within the recommended parameters.
e Final Rinsing and Drying:

o Rinse the plated magnet with deionized water.

o Dry the magnet thoroughly using warm air.
o (Optional) Hydrogen Embrittlement Relief Bake:

o If the magnet will be used in a hydrogen-rich atmosphere, bake the plated part (e.g., at
190-220°C for 2-4 hours) to drive out any hydrogen absorbed during the plating process,
which can cause brittleness.[9]

Protocol 2: Coating Quality Verification - Cross-Hatch Adhesion Test (ASTM D3359)
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This test is used to assess the adhesion of the protective coating to the SmCo magnet
substrate.

o Preparation: Ensure the coated magnet surface is clean and dry.

e Scribing: Using a sharp, multi-blade cutting tool, make a series of parallel cuts through the
coating to the substrate. Make a second series of cuts at a 90-degree angle to the first,
creating a cross-hatch lattice pattern on the surface.[10]

o Cleaning: Gently brush the area to remove any loose flakes of the coating.[10]

o Tape Application: Apply a standardized pressure-sensitive adhesive tape firmly over the
lattice pattern. Ensure good contact by rubbing the tape with a finger or eraser.

o Tape Removal: Within 90 seconds of application, remove the tape by pulling it off rapidly
back upon itself at an angle as close to 180 degrees as possible.

 Inspection: Examine the lattice area for any removal of the coating and classify the adhesion
according to the ASTM scale (from 5B for no detachment to OB for more than 65%
detachment). A good quality coating should show little to no detachment.[10]

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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